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For researchers and professionals in energetic materials, understanding the nuanced
differences between crystalline forms (polymorphs) of primary explosives is critical for safety,
performance, and application. This guide provides a comparative study of the explosive
properties of two known polymorphs of tetrazene, designated Form A and Form C, based on
available experimental data.

Tetrazene (5-[(1E)-3-amidiniotetraz-1-en-1-ylJtetrazolide hydrate) is a widely used primary
explosive that serves as a sensitizer in priming compositions.[1] Recent research has
characterized two distinct polymorphs, revealing subtle but important differences in their
physical and explosive characteristics.[1][2] Form C has been identified as the initial product of
synthesis, which can then transition to Form A under the influence of heat and water over time.
[3][4] While the performance of both forms in primer compositions is considered virtually
identical, their sensitivity to external stimuli shows slight variations.[4][5]

Comparative Analysis of Explosive Properties

The key differentiators in the explosive properties of Tetrazene Form A and Form C are their
sensitivities to mechanical stimuli, namely impact and friction. Thermal stability also shows a
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minor difference. The following table summarizes the quantitative data from experimental
studies.

Property Tetrazene Form A Tetrazene Form C Unit

Impact Sensitivity
(50% initiation 2.0 2.5 J
probability)

Friction Sensitivity
(50% initiation 5 8 N
probability)

Ignition Temperature
(DTA)

140 137 °C

[Source: Rysavy, J., et
al. (2021)][1]

The data indicates that Form A is slightly more sensitive to both impact and friction than Form
C.[1] However, these differences are generally considered "industrially insignificant” for most
applications.[4][5]

Relationship Between Synthesis and Explosive
Properties

The formation of a specific tetrazene polymorph is dependent on the reaction conditions, which
in turn dictates the final explosive characteristics of the material. This relationship can be
visualized as a workflow from synthesis to properties.
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Synthesis & Transformation

Synthesis Reaction
(Aminoguanidine Salt + Sodium Nitrite)

nitial Precipitation

Primary Product:
Form C

Transformation
(Heat + Water + Time)

Secondary Product:
Form A

Explosive Propegies

y

Form A Properties
- Impact Sensitivity: 2.0 J

Form C Properties
- Impact Sensitivity: 2.5 J
- Friction Sensitivity: 5 N
- Ignition Temp: 140 °C

- Friction Sensitivity: 8 N
- Ignition Temp: 137 °C

Click to download full resolution via product page

Synthesis pathway and resulting properties of tetrazene polymorphs.

Experimental Protocols

The data presented in this guide is based on specific, standardized experimental
methodologies.
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Synthesis of Tetrazene Polymorphs

Synthesis of Tetrazene Form A: This polymorph is prepared by dissolving sodium nitrite (7.50
g) and bisaminoguanidinium sulfate (8.75 g) in water (100 mL). The solution is then acidified
with acetic acid to a pH of 5.4 at 25 °C. The mixture is stirred at a temperature between 56—
58 °C for an extended period. After cooling, the resulting precipitate is filtered and washed
with water, ethanol, and acetone.[1]

Synthesis of Tetrazene Form C: The procedure for Form C is similar to that of Form A, but
with a significantly shorter reaction time. The reaction is stopped approximately 35 minutes
after the precipitation begins. To obtain a pure sample of Form C, the reaction is typically
carried out at 40 °C for 4 hours.[1]

Sensitivity Testing

Impact Sensitivity: The impact sensitivity is determined using a drop hammer apparatus, a
standard method for primary explosives.[4] A weight is dropped from a specified height onto
a sample of the explosive material to determine the energy required to cause an initiation
(ignition or detonation). The values provided (2.0 J and 2.5 J) represent the energy at which
there is a 50% probability of initiation.[1]

Friction Sensitivity: Friction sensitivity is measured using a friction sensitivity tester, such as
the FSKM-PEX.[6] In this test, a porcelain peg is pressed onto a sample of the explosive on a
porcelain plate with a specific force, and the plate is then moved. The force at which there is
a 50% probability of initiation is recorded.[1][7]

Thermal Analysis

Differential Thermal Analysis (DTA): The ignition temperature and thermal stability of the
tetrazene polymorphs were determined using a DTA 550 Ex thermal analyzer. A small
sample (3-5 mg) is heated in an open glass micro-test tube at a constant rate (e.g., 5
°C/min). The DTA records the temperature difference between the sample and a reference
material, showing exothermic decomposition events. For tetrazene, an exothermic
decomposition was observed to start at 128 °C, leading to detonation at 137 °C for Form C.

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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